Cas no 1805652-15-6 (Ethyl 3-chloromethyl-4-cyano-5-mercaptobenzoate)

• Product Name: Ethyl 3-chloromethyl-4-cyano-5-mercaptobenzoate
• CAS No: 1805652-15-6
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• CID: 4947421
• Update Time: 2025-10-24

Ethyl 3-chloromethyl-4-cyano-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-4-cyano-5-mercaptobenzoate

• Inchi： 1S/C11H10ClNO2S/c1-2-15-11(14)7-3-8(5-12)9(6-13)10(16)4-7/h3-4,16H,2,5H2,1H3
• InChI Key： DBESMQQJNJTOIO-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C=C(C(=O)OCC)C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-chloromethyl-4-cyano-5-mercaptobenzoate

Comprehensive Guide to Ethyl 3-chloromethyl-4-cyano-5-mercaptobenzoate (CAS No. 1805652-15-6): Properties, Applications, and Market Insights

Ethyl 3-chloromethyl-4-cyano-5-mercaptobenzoate (CAS No. 1805652-15-6) is a specialized ester derivative with a unique molecular structure that combines chloromethyl, cyano, and mercapto functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. The presence of these functional groups makes it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery and crop protection formulations.

The chemical properties of Ethyl 3-chloromethyl-4-cyano-5-mercaptobenzoate include a molecular weight of 255.72 g/mol and a purity typically exceeding 98%. Its solubility profile shows moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, but limited solubility in water. Researchers often explore its stability under various pH conditions, as this impacts its utility in different synthetic pathways. The compound's melting point and storage requirements are frequently discussed in technical datasheets, with recommendations to store it in cool, dry conditions away from light.

In pharmaceutical applications, this compound serves as a key building block for heterocyclic compounds with potential biological activity. Recent studies have investigated its use in developing kinase inhibitors, a hot topic in cancer research. The mercapto group offers unique opportunities for creating disulfide bridges in peptide-like structures, while the cyano group can be transformed into various other functional groups through standard chemical reactions. These features make it particularly valuable in medicinal chemistry where structural diversity is crucial for drug optimization.

The agrochemical industry has shown growing interest in Ethyl 3-chloromethyl-4-cyano-5-mercaptobenzoate as a precursor for novel pesticide intermediates. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are examining how this compound can contribute to developing more selective and biodegradable crop protection agents. Its structural elements allow for modifications that might enhance target specificity while minimizing ecological effects—a key concern in modern agrochemical design.

From a market perspective, the demand for specialty chemical intermediates like Ethyl 3-chloromethyl-4-cyano-5-mercaptobenzoate has been steadily increasing. Pharmaceutical and agrochemical companies are constantly seeking novel building blocks to expand their compound libraries. The global market for such intermediates is projected to grow significantly, driven by increased R&D spending in these sectors. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications.

Quality control is paramount when working with Ethyl 3-chloromethyl-4-cyano-5-mercaptobenzoate. Reputable suppliers provide comprehensive analytical data including HPLC chromatograms, NMR spectra, and mass spectrometry results to verify purity and identity. Researchers should pay particular attention to the presence of any impurities that might affect downstream reactions. The compound's stability under various conditions is another critical factor, especially for long-term storage or transportation.

Recent advancements in green chemistry have sparked interest in more sustainable synthesis routes for compounds like Ethyl 3-chloromethyl-4-cyano-5-mercaptobenzoate. Researchers are exploring catalytic methods and alternative solvents to reduce the environmental impact of its production. These developments align with broader industry trends toward more sustainable chemical manufacturing processes, a topic of significant interest in both academic and industrial circles.

For researchers considering Ethyl 3-chloromethyl-4-cyano-5-mercaptobenzoate for their work, several key questions often arise: What are the optimal conditions for its storage and handling? How does it perform in various reaction conditions? What are its most promising applications in drug discovery? These questions reflect the practical considerations that scientists face when incorporating this compound into their research programs.

The future outlook for Ethyl 3-chloromethyl-4-cyano-5-mercaptobenzoate appears promising, particularly as pharmaceutical research continues to explore novel chemical spaces. Its unique combination of functional groups offers numerous possibilities for structural modification, making it a versatile tool in synthetic chemistry. As research into targeted therapies and precision agriculture advances, the demand for such specialized intermediates is likely to increase further.

When sourcing Ethyl 3-chloromethyl-4-cyano-5-mercaptobenzoate, researchers should consider suppliers with proven expertise in fine chemicals and a track record of reliable quality. Technical support and detailed product documentation can be invaluable for ensuring successful application in research projects. The compound's CAS number (1805652-15-6) serves as a crucial identifier for precise sourcing and regulatory compliance.